(2R)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid
Overview
Description
(2R)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid, also commonly referred to as 2R-2-butanoic acid, is an organic compound belonging to the isoindole family. It is a white, odorless solid with a molecular formula of C7H8O3. This compound is of interest due to its potential applications in the fields of organic synthesis, medicinal chemistry, and pharmaceuticals. In
Scientific Research Applications
2R-2-butanoic acid has potential applications in the fields of organic synthesis, medicinal chemistry, and pharmaceuticals. In organic synthesis, 2R-2-butanoic acid can be used as a starting material for the synthesis of various other compounds. In medicinal chemistry, 2R-2-butanoic acid can be used as a precursor to drugs for the treatment of various diseases and conditions. In pharmaceuticals, 2R-2-butanoic acid can be used as an active ingredient in the production of various drugs.
Mechanism of Action
The mechanism of action of 2R-2-butanoic acid is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme plays a role in the biosynthesis of prostaglandins, which are hormones that play a role in inflammation, pain, and other physiological processes. By inhibiting the enzyme COX-2, 2R-2-butanoic acid is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2R-2-butanoic acid are not yet fully understood. However, it is believed to have anti-inflammatory, analgesic, and antipyretic effects. In addition, 2R-2-butanoic acid is thought to have anti-cancer and anti-fungal properties. Furthermore, it is believed to have anti-diabetic and anti-obesity effects.
Advantages and Limitations for Lab Experiments
2R-2-butanoic acid has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize in the laboratory. Additionally, 2R-2-butanoic acid is relatively stable and has a low toxicity. However, one limitation of 2R-2-butanoic acid is that it is not very soluble in water, which can make it difficult to use in some experiments.
Future Directions
The potential future directions of research on 2R-2-butanoic acid are numerous. One potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted on its potential applications in the fields of organic synthesis, medicinal chemistry, and pharmaceuticals. Finally, further research could be conducted on its potential uses in the treatment of various diseases and conditions.
Synthesis Methods
2R-2-butanoic acid can be synthesized via several different methods. One method is the condensation of isoindoline and malonic acid in the presence of an acid catalyst. This method can be used to synthesize 2R-2-butanoic acid in high yields. Another method is the condensation of isoindoline and ethyl acetoacetate in the presence of an acid catalyst. This method is more efficient than the malonic acid condensation because it yields higher yields of 2R-2-butanoic acid. Finally, 2R-2-butanoic acid can also be synthesized via the condensation of isoindoline and ethyl acetoacetate in the presence of an amine catalyst. This method yields the highest yields of 2R-2-butanoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid involves the condensation of an aldehyde with a ketone followed by a Michael addition reaction and subsequent oxidation.", "Starting Materials": [ "2-butanone", "benzaldehyde", "malonic acid", "sodium hydroxide", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of benzaldehyde and 2-butanone in the presence of sodium hydroxide to form (E)-1-(2-hydroxy-3-phenylprop-1-en-1-yl)butan-2-one", "Step 2: Michael addition of malonic acid to (E)-1-(2-hydroxy-3-phenylprop-1-en-1-yl)butan-2-one in the presence of acetic acid to form (2R)-2-(3-phenyl-2-oxo-1,3-dihydro-2H-isoindol-1-yl)butanoic acid", "Step 3: Oxidation of (2R)-2-(3-phenyl-2-oxo-1,3-dihydro-2H-isoindol-1-yl)butanoic acid with hydrogen peroxide to form (2R)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid" ] } | |
CAS RN |
5203-12-3 |
Product Name |
(2R)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid |
Molecular Formula |
C12H11NO4 |
Molecular Weight |
233.2 |
Purity |
95 |
Origin of Product |
United States |
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